molecular formula C16H13ClN2O B8528171 2-Chloro-N-(phenanthridin-6-ylmethyl)acetamide

2-Chloro-N-(phenanthridin-6-ylmethyl)acetamide

Cat. No.: B8528171
M. Wt: 284.74 g/mol
InChI Key: GWSFWQVGILXLSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-N-(phenanthridin-6-ylmethyl)acetamide is a useful research compound. Its molecular formula is C16H13ClN2O and its molecular weight is 284.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H13ClN2O

Molecular Weight

284.74 g/mol

IUPAC Name

2-chloro-N-(phenanthridin-6-ylmethyl)acetamide

InChI

InChI=1S/C16H13ClN2O/c17-9-16(20)18-10-15-13-7-2-1-5-11(13)12-6-3-4-8-14(12)19-15/h1-8H,9-10H2,(H,18,20)

InChI Key

GWSFWQVGILXLSE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C3=CC=CC=C3N=C2CNC(=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triethylamine (460 μL, 3.30 mmol), followed by a solution of chloroacetyl chloride (175 μL, 2.20 mmol) in CH2Cl2 (5 mL) were added dropwise over 5 minutes to a solution of the amine 8 (229 mg, 1.10 mmol) dissolved in CH2Cl2 (15 mL) at 0° C. The reaction mixture was then allowed to warm to ambient temperature and stirred for 2 hours. The solvent was removed under reduced pressure and the reaction crude purified via flash chromatography over silica eluting with a gradient of CH2Cl2 to 1% MeOH/99% CH2Cl2. Evaporation of the solvents under reduced pressure yielded the chloro 9 as an off-white solid (177 mg, 56.5% over three steps).
Quantity
460 μL
Type
reactant
Reaction Step One
Quantity
175 μL
Type
reactant
Reaction Step Two
Name
Quantity
229 mg
Type
reactant
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Four
Quantity
15 mL
Type
solvent
Reaction Step Five

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